Cas no 20816-58-4 (adenosine 5'-phosphoroimidazolide)
20816-58-4 structure
Product Name:adenosine 5'-phosphoroimidazolide
CAS No:20816-58-4
MF:C13H16N7O6P
MW:397.283202171326
CID:910600
PubChem ID:161335
Update Time:2025-04-19
adenosine 5'-phosphoroimidazolide Chemical and Physical Properties
Names and Identifiers
-
- adenosine 5'-phosphoroimidazolide
- Adenosine, 5'-(hydrogen 1H-imidazol-1-ylphosphonate)
- 9-{5-O-[Hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
- 20816-58-4
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-imidazol-1-ylphosphinic acid
- SCHEMBL12304452
- DTXSID00943064
-
- Inchi: 1S/C13H16N7O6P/c14-11-8-12(17-4-16-11)20(6-18-8)13-10(22)9(21)7(26-13)3-25-27(23,24)19-2-1-15-5-19/h1-2,4-7,9-10,13,21-22H,3H2,(H,23,24)(H2,14,16,17)/t7-,9-,10-,13-/m1/s1
- InChI Key: ZZVDSVGETAFWNA-QYVSTXNMSA-N
- SMILES: P(N1C=NC=C1)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 397.09018
- Monoisotopic Mass: 397.08996825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 184Ų
Experimental Properties
- PSA: 183.66
adenosine 5'-phosphoroimidazolide Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
20816-58-4 (adenosine 5'-phosphoroimidazolide) Related Products
- 6154-31-0(Adenosine, 5'-(hydrogenphosphoramidate) (8CI,9CI))
- 66536-80-9(Inosine, 5'-(hydrogen P-1H-imidazol-1-ylphosphonate))
- 88199-12-6(Adenosine, 5'-[hydrogen (5-hydroxy-1,5-dimethylhexyl)phosphoramidate], monosodium salt, (S)- (9CI))
- 113888-20-3(Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))
- 88199-11-5(Adenosine, 5'-[hydrogen (5-hydroxy-1,5-dimethylhexyl)phosphoramidate], monosodium salt, (R)- (9CI))
- 31008-65-8(Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI))
- 102029-68-5(Adenosine 5’-Monophosphoramidate Sodium Salt)
- 56351-06-5(Adenosine, 5'-[hydrogen (6-aminohexyl)phosphoramidate])
- 68694-63-3(Adenosine, 5'-(hydrogen phenylphosphoramidate) (9CI))
- 88154-06-7(Adenosine, 5'-[hydrogen (5-hydroxy-1,5-dimethylhexyl)phosphoramidate], monosodium salt (9CI))
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